molecular formula C9H9ClN2O3 B8312024 Ethyl 3-(5-chloropyrazin-2-yl)-3-oxopropanoate

Ethyl 3-(5-chloropyrazin-2-yl)-3-oxopropanoate

Cat. No.: B8312024
M. Wt: 228.63 g/mol
InChI Key: ZICJSEOITWSXAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 3-(5-chloropyrazin-2-yl)-3-oxopropanoate is a useful research compound. Its molecular formula is C9H9ClN2O3 and its molecular weight is 228.63 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H9ClN2O3

Molecular Weight

228.63 g/mol

IUPAC Name

ethyl 3-(5-chloropyrazin-2-yl)-3-oxopropanoate

InChI

InChI=1S/C9H9ClN2O3/c1-2-15-9(14)3-7(13)6-4-12-8(10)5-11-6/h4-5H,2-3H2,1H3

InChI Key

ZICJSEOITWSXAX-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC(=O)C1=CN=C(C=N1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Chloropyrazine-2-carboxylic acid (Intermediate 44, 21 g, 0.132 mol) was taken in thionyl chloride (100 mL) which was heated to reflux for 2 h and excess thionyl chloride was distilled off under reduced pressure to obtain a residue, which was dissolved in dry tetrahydrofuran (100 mL). In another round bottom flask ethyl hydrogen malonoate (15.8 g, 0.132 mol) was dissolved in tetrahydrofuran (500 mL) which was cooled to 0° C. To the resulting solution was added methyl magnesium bromide (88 mL, 0.265 M) and stirred the reaction mixture was stirred for 30 min before triethylamine (39.9 g, 0.396 M) was added. To this reaction mixture the above prepared acid chloride mixture was added, stirred for 2 h at room temperature and tetrahydrofuran was evaporated from the reaction mixture and the water (500 mL) was added and extracted with ethyl acetate (2×200 mL). The organic layers were combined and dried over anhydrous sodium sulphate, concentrated under reduced pressure to get obtain crude product which was purified by flash column chromatography (10% ethyl acetate/pet ether) to afford 16.0 g (53.16%) of ethyl 3-(5-chloropyrazin-2-yl)-3-oxopropanoate white solid.
Quantity
21 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
15.8 g
Type
reactant
Reaction Step Three
Quantity
500 mL
Type
solvent
Reaction Step Three
Quantity
88 mL
Type
reactant
Reaction Step Four
Quantity
39.9 g
Type
reactant
Reaction Step Five
[Compound]
Name
acid chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Quantity
100 mL
Type
solvent
Reaction Step Seven
Quantity
100 mL
Type
solvent
Reaction Step Eight

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